3',5'-Di-O-benzoyl Fialuridine
3',5'-Di-O-benzoyl Fialuridine
Brand Name:
Vulcanchem
CAS No.:
97614-45-4
VCID:
VC0123546
InChI:
InChI=1S/C23H18FIN2O7/c24-17-18(34-22(30)14-9-5-2-6-10-14)16(12-32-21(29)13-7-3-1-4-8-13)33-20(17)27-11-15(25)19(28)26-23(27)31/h1-11,16-18,20H,12H2,(H,26,28,31)/t16-,17-,18?,20-/m1/s1
SMILES:
C1=CC(=C(C(=C1)C(=O)C(C2C(C(C(O2)N3C=CC(=O)NC3=O)O)(C(=O)C4=CC=CC(=C4C=O)C=O)O)O)C=O)C=O
Molecular Formula:
C23H18FIN2O7
Molecular Weight:
580.3 g/mol
3',5'-Di-O-benzoyl Fialuridine
CAS No.: 97614-45-4
Cat. No.: VC0123546
Molecular Formula: C23H18FIN2O7
Molecular Weight: 580.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 97614-45-4 |
|---|---|
| Molecular Formula | C23H18FIN2O7 |
| Molecular Weight | 580.3 g/mol |
| IUPAC Name | [(2R,4R,5R)-3-benzoyloxy-4-fluoro-5-(5-iodo-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C23H18FIN2O7/c24-17-18(34-22(30)14-9-5-2-6-10-14)16(12-32-21(29)13-7-3-1-4-8-13)33-20(17)27-11-15(25)19(28)26-23(27)31/h1-11,16-18,20H,12H2,(H,26,28,31)/t16-,17-,18?,20-/m1/s1 |
| Standard InChI Key | FBENGCVQLDKVAT-VPZFWCOMSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2C([C@H]([C@@H](O2)N3C=C(C(=O)NC3=O)I)F)OC(=O)C4=CC=CC=C4 |
| SMILES | C1=CC(=C(C(=C1)C(=O)C(C2C(C(C(O2)N3C=CC(=O)NC3=O)O)(C(=O)C4=CC=CC(=C4C=O)C=O)O)O)C=O)C=O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=C(C(=O)NC3=O)I)F)OC(=O)C4=CC=CC=C4 |
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